Cas no 2034275-07-3 (N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide)

• Product Name: N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide
• CAS No: 2034275-07-3
• MF: C₁₃H₁₇FN₄O₃
• MW: 296.297486066818
• CID: 5332794
• Update Time: 2025-10-29

N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[3-[(5-fluoro-2-pyrimidinyl)oxy]-1-piperidinyl]-2-oxoethyl]-
• N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide

• Inchi： 1S/C13H17FN4O3/c1-9(19)15-7-12(20)18-4-2-3-11(8-18)21-13-16-5-10(14)6-17-13/h5-6,11H,2-4,7-8H2,1H3,(H,15,19)
• InChI Key： JCLXTOPQDKGQGI-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCC(OC2=NC=C(F)C=N2)C1)=O)(=O)C

Additional information on N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide

Comprehensive Overview of N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide (CAS No. 2034275-07-3)

The compound N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide (CAS No. 2034275-07-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a fluoropyrimidine moiety and a piperidine ring, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.

One of the key features of this compound is its fluorinated pyrimidine component, which enhances its metabolic stability and bioavailability. Fluorination is a widely adopted strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The presence of the piperidine ring further contributes to its versatility, as this scaffold is commonly found in bioactive molecules targeting the central nervous system (CNS) and other therapeutic areas. The combination of these structural elements positions N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide as a compound of high interest in modern drug design.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in oncology and neurology research. This compound’s potential applications align with these trends, as evidenced by growing inquiries into its mechanism of action and synthetic pathways. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new opportunities for optimizing its efficacy and selectivity. The compound’s CAS No. 2034275-07-3 serves as a critical identifier for sourcing and regulatory purposes, ensuring accurate communication across scientific and industrial platforms.

From a synthetic chemistry perspective, the preparation of N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide involves multi-step organic transformations, including nucleophilic substitution and amide coupling reactions. These processes require careful optimization to achieve high yields and purity, which are essential for downstream applications. The compound’s fluoropyrimidine core also presents opportunities for further derivatization, enabling the exploration of diverse analogs with tailored biological activities.

The pharmaceutical industry’s focus on personalized medicine and targeted drug delivery has further elevated the relevance of this compound. Its potential to interact with specific biological targets, such as protein kinases or G-protein-coupled receptors (GPCRs), makes it a valuable tool for elucidating disease mechanisms and developing novel therapeutics. Additionally, its acetamide functionality provides a handle for further chemical modifications, enhancing its utility in medicinal chemistry campaigns.

As the scientific community continues to explore the therapeutic potential of N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound for cancer therapy or a probe for studying signal transduction pathways, this molecule exemplifies the intersection of innovation and practicality in modern drug discovery. Its CAS No. 2034275-07-3 ensures its traceability and reproducibility, which are fundamental to advancing research in this field.

In conclusion, N-(2-{3-[(5-fluoropyrimidin-2-yl)oxy]piperidin-1-yl}-2-oxoethyl)acetamide represents a compelling example of how strategic molecular design can yield compounds with significant biomedical potential. Its structural features, combined with the growing demand for fluorinated heterocycles and small-molecule modulators, underscore its importance in contemporary scientific inquiry. Researchers and industry professionals alike will continue to monitor its progress as new applications and insights emerge.